Cas no 1803889-18-0 (2-(Difluoromethoxy)-3-mercaptophenylpropanal)
2-(Difluoromethoxy)-3-mercaptophenylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethoxy)-3-mercaptophenylpropanal
-
- Inchi: 1S/C10H10F2O2S/c1-6(5-13)7-3-2-4-8(15)9(7)14-10(11)12/h2-6,10,15H,1H3
- InChI Key: VZUNHYHYJILSNH-UHFFFAOYSA-N
- SMILES: SC1=CC=CC(=C1OC(F)F)C(C=O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 214
- XLogP3: 3
- Topological Polar Surface Area: 27.3
2-(Difluoromethoxy)-3-mercaptophenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004872-250mg |
2-(Difluoromethoxy)-3-mercaptophenylpropanal |
1803889-18-0 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A014004872-500mg |
2-(Difluoromethoxy)-3-mercaptophenylpropanal |
1803889-18-0 | 97% | 500mg |
847.60 USD | 2021-06-22 | |
| Alichem | A014004872-1g |
2-(Difluoromethoxy)-3-mercaptophenylpropanal |
1803889-18-0 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
2-(Difluoromethoxy)-3-mercaptophenylpropanal Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 2-(Difluoromethoxy)-3-mercaptophenylpropanal
Introduction to 2-(Difluoromethoxy)-3-mercaptophenylpropanal (CAS No. 1803889-18-0)
2-(Difluoromethoxy)-3-mercaptophenylpropanal, identified by the chemical abstracts service number 1803889-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both a difluoromethoxy group and a mercaptophenyl moiety, which endows it with unique chemical and biological properties. The structural features of this compound make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases.
The difluoromethoxy group, a key structural element in this molecule, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This functional group has been extensively studied in the context of developing antiviral, anticancer, and anti-inflammatory agents. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, such as increased lipophilicity and resistance to enzymatic degradation. These attributes are highly desirable in the development of small-molecule drugs intended for clinical use.
On the other hand, the mercaptophenyl moiety contributes to the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. Thiols, or sulfhydryl groups, are well-known for their reactivity and biological significance. They play crucial roles in various biological processes, including enzyme catalysis, signal transduction, and antioxidant defense mechanisms. The presence of a thiol group in 2-(Difluoromethoxy)-3-mercaptophenylpropanal suggests that this compound may exhibit potent bioactivity, particularly in modulating enzyme function or interacting with protein targets.
Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophoric groups to achieve enhanced therapeutic efficacy. The combination of a difluoromethoxy group and a mercaptophenyl moiety in 2-(Difluoromethoxy)-3-mercaptophenylpropanal aligns with this trend toward designing multifunctional drug candidates. Such compounds have the potential to address complex diseases by targeting multiple pathways simultaneously.
In the context of current research, 2-(Difluoromethoxy)-3-mercaptophenylpropanal has been investigated for its potential applications in the treatment of neurological disorders. Studies have shown that compounds containing thiol groups can modulate neurotransmitter systems and exhibit neuroprotective effects. The unique structural features of this molecule may allow it to interact with specific neural receptors or enzymes involved in conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Furthermore, the metabolic stability provided by the difluoromethoxy group ensures that the compound can reach its target sites effectively while maintaining its integrity during biological processing.
Another area of interest for 2-(Difluoromethoxy)-3-mercaptophenylpropanal is its potential role in anticancer therapy. Cancer research has increasingly focused on developing targeted therapies that exploit the unique biochemical properties of tumor cells. The thiol group in this compound can potentially disrupt critical signaling pathways involved in cancer cell proliferation and survival. Additionally, the difluoromethoxy group may enhance the compound's ability to accumulate selectively within tumor tissues, improving its therapeutic index.
The synthesis of 2-(Difluoromethoxy)-3-mercaptophenylpropanal involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. The development of robust synthetic methodologies is essential for scaling up production and conducting further preclinical studies.
From a computational chemistry perspective, molecular modeling studies have been conducted to explore the binding interactions of 2-(Difluoromethoxy)-3-mercaptophenylpropanal with potential biological targets. These studies provide valuable insights into how the compound might interact with proteins or enzymes at an atomic level. By predicting binding affinities and identifying key interaction sites, researchers can optimize the structure of this molecule for improved pharmacological activity.
The pharmacokinetic profile of 2-(Difluoromethoxy)-3-mercaptophenylpropanal is another critical aspect that has been examined through both experimental and computational approaches. In vitro assays have been used to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies help determine whether the compound is suitable for oral administration or requires alternative routes of delivery. Additionally, animal models have been employed to evaluate its biodistribution and toxicity profile.
In conclusion,2-(Difluoromethoxy)-3-mercaptophenylpropanal (CAS No. 1803889-18-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting neurological disorders, cancer, and other diseases. Further research is warranted to fully elucidate its biological activity and potential clinical applications.
1803889-18-0 (2-(Difluoromethoxy)-3-mercaptophenylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)